BENGHE Validation & Comparative

Check Availability & Pricing

Validating experimental results obtained with
Cresol red

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cresol red

Cat. No.: B154985

Cresol Red: A Comparative Guide for
Researchers

For researchers, scientists, and drug development professionals, the precise measurement of
pH is a critical component of experimental accuracy and reproducibility. Cresol Red, a member
of the sulfonphthalein family of pH indicators, offers a versatile and reliable option for various
laboratory applications. This guide provides a comprehensive comparison of Cresol Red with
other common indicators, supported by experimental data and detailed protocols.

Performance Comparison of pH Indicators

Cresol Red is distinguished by its two distinct pH transition ranges, making it a versatile tool for
a variety of applications. A primary transition occurs in a neutral to slightly alkaline range,
shifting from yellow at pH 7.2 to a reddish-purple at pH 8.8. A second, less commonly used
transition happens in highly acidic conditions, moving from red at pH 0.2 to yellow at pH 1.8.[1]
[2] This dual-range capability allows for its use in diverse experimental setups.[2]

Below is a comparative summary of Cresol Red and other widely used pH indicators.
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Color Change Key

Indicator pH Range pKa . L.
(Acid to Base) Applications
Titrations, Cell
Culture,
Yellow to Isothermal
Cresol Red 7.2-8.8 ~8.3 ) o
Reddish-Purple Amplification,
Gel
Electrophoresis
Yellow to Cell Culture
Phenol Red 6.8-8.4 ~7.9 ) ) o
Red/Pink Media, Titrations
Titrations, CO2
Bromothymol .
Bl 6.0-7.6 ~7.1 Yellow to Blue Detection, Cell
ue
Viability Assays
Strong Acid-
Methyl Orange 31-4.4 ~3.7 Red to Yellow Weak Base
Titrations
Weak Acid-
) Colorless to
Phenolphthalein 8.2-10.0 ~9.3 ] ] Strong Base
Pink/Fuchsia o
Titrations

Mechanism of Action: The Chemistry of Color
Change

The function of Cresol Red as a pH indicator is rooted in its molecular structure, which
responds to changes in hydrogen ion (H+) concentration.[1] As a weak acid, Cresol Red exists
in equilibrium between its protonated (HIn) and deprotonated (In-) forms.[3] In acidic solutions,
the protonated form dominates, resulting in a yellow color. As the pH increases and the solution
becomes more alkaline, the molecule loses a proton, leading to a structural rearrangement and
a shift in its light absorption properties, which in turn causes the color to change to reddish-

purple.[1][3]
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Mechanism of Cresol Red pH Indication
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Cresol Red's protonation and deprotonation equilibrium.

Key Experimental Applications and Protocols

Cresol Red's utility extends beyond simple titrations. It has found valuable applications in
molecular biology and analytical chemistry.

Colorimetric Isothermal Amplification (e.g., LAMP)

Loop-Mediated Isothermal Amplification (LAMP) is a technique for rapid nucleic acid
amplification at a constant temperature. The reaction produces a large number of hydrogen
ions, leading to a decrease in pH. Cresol Red can be used as a simple, visual indicator of a

successful amplification.[4][5]
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A study comparing Cresol Red and Hydroxynaphthol blue (HNB) for the detection of SARS-
CoV-2 RNA using RT-LAMP found that Cresol Red provided high specificity.[6] While the HNB-
based assay showed a sensitivity of 92.1% and specificity of 93.2%, the Cresol Red-based
assay demonstrated a sensitivity of 80.3% and a specificity of 97%.[6]

Start: Prepare LAMP Reaction Mix

Master Mix:
- Bst DNA Polymerase
- dNTPs
- Primers (FIP, BIP, F3, B3)
- Buffer

Add Cresol Red Indicator

Add Target Nucleic Acid

Incubate at Constant Temperature
(e.g., 63-65°C)

/ Observe Color Change /

Amplification Occurs\ No Amplification

(pH Decreases) (pH Stable)
Positive Result: Negative Result:
Yellow Reddish-Purple
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Workflow for a colorimetric LAMP assay using Cresol Red.

This protocol is adapted from a study on SARS-CoV-2 detection.[6]

e Reaction Mix Preparation: For a 25 L reaction, combine the following in a sterile
microcentrifuge tube:

o 10 mM (NH4)2S0a

50 mM KClI

o

0.1% v/v Tween-20

[e]

o

8 mM MgSOa

1.4 mM of each dNTP

[¢]

e pH Adjustment: Adjust the pH of the mixture to 8.0-9.0 using 1 M KOH.
e Indicator Addition: Add 100 uM Cresol Red to the reaction mix.

e Enzyme and Primer Addition: Add the appropriate concentrations of reverse transcriptase,
Bst DNA polymerase, and specific LAMP primers.

o Sample Addition: Add the template RNA to the reaction tube.
« Incubation: Incubate the reaction at 65°C for 30 minutes.
e Result Interpretation:
o A color change from reddish-purple to yellow indicates a positive result (amplification).

o The solution remaining reddish-purple indicates a negative result.

Tracking Dye in Gel Electrophoresis
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Cresol Red can be used as a tracking dye in agarose and polyacrylamide gel electrophoresis
to monitor the migration of nucleic acids or proteins.[7][8] It provides a visible band that allows
the user to track the progress of the electrophoresis run and prevent the samples from running
off the gel.

. Apparent Migration Rate
Tracking Dye . Common Use
(in 1% Agarose Gel)

Cresol Red ~125 base pairs Small DNA/RNA fragments
Bromophenol Blue ~300-500 base pairs General PCR products
Xylene Cyanol FF ~3000-4000 base pairs Large DNA fragments

Very small DNA/RNA

Orange G ~50 base pairs o ,
fragments, restriction digests

Note: Migration rates are approximate and can vary with gel concentration and buffer
composition.

o Components:

[¢]

Cresol Red: 0.25% (w/v)

[¢]

Ficoll 400 or Glycerol: 15% (w/v) or 30% (v/v) respectively (for density)

[e]

10 mM Tris-HCI, pH 7.6

1 mMEDTA

o

e Preparation:
1. Dissolve the Cresol Red in sterile, deionized water.
2. Add the Ficoll 400 or glycerol and mix until fully dissolved.
3. Add the Tris-HCIl and EDTA.

4. Adjust the final volume with sterile, deionized water.
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5. Store at 4°C.

e Usage: Add 1 volume of 6X loading dye to 5 volumes of your DNA/RNA or protein sample
before loading onto the gel.

Considerations for Use

e Purity: The purity of Cresol Red is crucial for accurate and reproducible results. Impurities
can affect the pH transition range and the clarity of the color change.

« Interference: In certain applications, such as those involving high concentrations of
halogens, the color of pH indicators can be altered.[9] It is important to consider the
composition of the experimental solution.

e Spectrophotometry: For quantitative pH measurements, spectrophotometry can be used to
measure the absorbance of Cresol Red at two different wavelengths (e.g., 434 nm and 570
nm), and the ratio of these absorbances can be used to calculate a precise pH value.[10]

Conclusion

Cresol Red is a highly versatile and reliable pH indicator with a broad range of applications in
research and drug development. Its distinct color changes in two pH ranges, coupled with its
utility in modern molecular biology techniques like LAMP and its effectiveness as a tracking dye
in gel electrophoresis, make it a valuable tool in the laboratory. By understanding its properties
and comparing them with other indicators, researchers can select the most appropriate tool for
their specific experimental needs, ensuring the validity and accuracy of their results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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